N-(1-benzylpiperidin-4-yl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C23H25FN4OS/c24-18-6-8-19(9-7-18)26-23-27-21(16-30-23)14-22(29)25-20-10-12-28(13-11-20)15-17-4-2-1-3-5-17/h1-9,16,20H,10-15H2,(H,25,29)(H,26,27)
• InChI Key: UIAARDMPVKYGAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H25FN4OS
• Molecular Weight: 424.5 g/mol
• CAS No.: 1040654-34-9

Description

The compound “N-(1-benzylpiperidin-4-yl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide” is a complex organic molecule that contains several functional groups, including an amide, a thiazole, and a piperidine ring. It is likely to be a solid at room temperature.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The piperidine ring provides a cyclic structure, the benzyl group is a common structural motif in organic chemistry, and the thiazole ring contains both nitrogen and sulfur atoms.

Physical and Chemical Properties Analysis

Based on the structure, we can predict that this compound is likely to be a solid at room temperature, and due to the presence of both polar (amide, thiazole) and nonpolar (benzyl, piperidine) groups, it is likely to have moderate solubility in both polar and nonpolar solvents.

Mechanism of Action

Target of Action

F5382-0644 primarily targets the chemokine receptor CCR5 , which plays a crucial role in the entry of HIV-1 into host cells. CCR5 is a G-protein coupled receptor (GPCR) that acts as a co-receptor for the virus, facilitating its fusion with the host cell membrane .

Mode of Action

F5382-0644 interacts with CCR5 by binding to its extracellular domain. This binding inhibits the receptor’s ability to interact with the HIV-1 envelope glycoprotein gp120, thereby preventing the virus from attaching and entering the host cell. The compound’s interaction with CCR5 also induces conformational changes that block the receptor’s normal signaling pathways .

Biochemical Pathways

By inhibiting CCR5, F5382-0644 disrupts the HIV-1 entry pathway . This blockade prevents the virus from initiating the fusion process with the host cell membrane, effectively halting the infection cycle at an early stage. The downstream effects include reduced viral replication and decreased viral load in the host .

Pharmacokinetics

The pharmacokinetics of F5382-0644 involve its absorption, distribution, metabolism, and excretion (ADME) properties:

• Excretion : The metabolites of F5382-0644 are excreted via the renal and biliary routes .

Result of Action

The molecular and cellular effects of F5382-0644’s action include the inhibition of HIV-1 entry into host cells , leading to a significant reduction in viral replication. This results in lower viral loads and improved immune function in patients. Additionally, the blockade of CCR5 may have anti-inflammatory effects, as CCR5 is involved in the recruitment of immune cells to sites of inflammation .

Action Environment

The efficacy and stability of F5382-0644 can be influenced by various environmental factors:

• Diet and Nutrition : High-fat meals may enhance the absorption of F5382-0644, while certain dietary components could potentially interfere with its metabolism .